Cas no 161179-23-3 ((3-butoxy-4-methoxyphenyl)methanol)

• Product Name: (3-butoxy-4-methoxyphenyl)methanol
• CAS No: 161179-23-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD11149574
• CID: 5151773
• Update Time: 2026-03-03

(3-butoxy-4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-butoxy-4-methoxyphenyl)methanol

• MDL： MFCD11149574
• Inchi： 1S/C12H18O3/c1-3-4-7-15-12-8-10(9-13)5-6-11(12)14-2/h5-6,8,13H,3-4,7,9H2,1-2H3
• InChI Key： OMHMDUHFBBLBKZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OCCCC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3-butoxy-4-methoxyphenyl)methanol

Recent Advances in the Study of (3-butoxy-4-methoxyphenyl)methanol (CAS: 161179-23-3) in Chemical Biology and Pharmaceutical Research

In recent years, (3-butoxy-4-methoxyphenyl)methanol (CAS: 161179-23-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug development and therapeutic interventions. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and potential as a bioactive scaffold. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary scientific investigations.

A recent study published in the Journal of Medicinal Chemistry elucidated the synthetic optimization of (3-butoxy-4-methoxyphenyl)methanol, demonstrating its efficacy as an intermediate in the synthesis of novel anti-inflammatory agents. The researchers employed a combination of computational modeling and experimental validation to identify optimal reaction conditions, achieving a yield of over 85%. This advancement not only enhances the scalability of the compound but also underscores its potential for large-scale pharmaceutical production.

Further investigations into the biological activity of (3-butoxy-4-methoxyphenyl)methanol have revealed its promising role as a modulator of key enzymatic pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme implicated in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing a mechanistic basis for its anti-inflammatory effects. These findings position the compound as a viable candidate for the development of next-generation COX-2 inhibitors.

In addition to its anti-inflammatory properties, (3-butoxy-4-methoxyphenyl)methanol has shown potential in oncology research. A collaborative study between academic and industrial researchers demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study, published in Cancer Research, highlighted the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These results suggest its utility as a lead compound for the design of targeted cancer therapies.

The pharmacokinetic profile of (3-butoxy-4-methoxyphenyl)methanol has also been a focal point of recent research. A preclinical study conducted by a leading pharmaceutical company evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The findings, presented at the 2023 American Chemical Society National Meeting, indicated favorable oral bioavailability and metabolic stability, further supporting its potential as a drug candidate. However, the study also identified areas for optimization, such as improving its plasma half-life to enhance therapeutic efficacy.

Emerging applications of (3-butoxy-4-methoxyphenyl)methanol extend beyond traditional drug development. A groundbreaking study in ACS Chemical Biology explored its use as a chemical probe for studying protein-ligand interactions. The compound's ability to selectively bind to specific protein domains has enabled researchers to map previously unexplored binding sites, opening new avenues for drug discovery. This innovative approach underscores the compound's versatility and its growing importance in chemical biology.

In conclusion, the latest research on (3-butoxy-4-methoxyphenyl)methanol (CAS: 161179-23-3) highlights its multifaceted role in chemical biology and pharmaceutical science. From its synthetic optimization and biological activity to its pharmacokinetic properties and novel applications, the compound continues to be a valuable asset in the pursuit of innovative therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, solidifying its place in the forefront of biomedical research.